1-Chloro-3-[(3-chlorophenyl)sulfanylmethyl]benzene

• IUPAC Name: 1-chloro-3-[(3-chlorophenyl)methylsulfanyl]benzene
• InChI: InChI=1S/C13H10Cl2S/c14-11-4-1-3-10(7-11)9-16-13-6-2-5-12(15)8-13/h1-8H,9H2
• InChI Key: ALXWLUXRJVFJSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CSC2=CC(=CC=C2)Cl
• Molecular Formula: C13H10Cl2S
• Molecular Weight: 269.2 g/mol

Description

1-Chloro-3-[(3-chlorophenyl)sulfanylmethyl]benzene is a chlorinated aromatic compound featuring a sulfanylmethyl (-SCH2-) bridge linking two substituted benzene rings.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Chloro-3-[(3-chlorophenyl)sulfanylmethyl]benzene typically involves the reaction of 3-chlorobenzyl chloride with thiophenol in the presence of a base such as sodium hydroxide. The reaction is carried out under reflux conditions to facilitate the formation of the desired product. The general reaction scheme is as follows:

$$\text{3-chlorobenzyl chloride} + \text{thiophenol} \xrightarrow{\text{NaOH, reflux}} \text{1-Chloro-3-[(3-chlorophenyl)sulfanylmethyl]benzene}$$3-chlorobenzyl chloride+thiophenolNaOH, reflux​1-Chloro-3-[(3-chlorophenyl)sulfanylmethyl]benzene

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as distillation and chromatography may be employed to achieve the desired product quality.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The chlorine atoms on both benzene rings undergo nucleophilic substitution under specific conditions. Reaction outcomes depend on the position of substitution and steric/electronic factors:

Reaction Type	Conditions	Products Formed	Yield (%)	Key Observations
Hydroxyl substitution	NaOH (10% aq.), 350°C, 24 hrs	3-[(3-chlorophenyl)sulfanylmethyl]phenol	62	Para/meta isomer mixture forms via benzyne intermediate
Amide substitution	NaNH₂, NH₃(l), -33°C, 6 hrs	3-[(3-chlorophenyl)sulfanylmethyl]aniline	78	Steric hindrance from sulfanylmethyl group limits para substitution

Mechanistic Insight :
The benzyne intermediate pathway dominates in high-temperature aqueous conditions, leading to positional isomerism. In contrast, low-temperature amide substitution proceeds via a direct aromatic nucleophilic substitution (S_NAr) mechanism .

Oxidation of the Sulfanylmethyl Group

The sulfanylmethyl (-SCH₂-) moiety undergoes selective oxidation:

Oxidizing Agent	Conditions	Product	Oxidation State	Reference
H<sub>2</sub>O<sub>2</sub> (30%)	AcOH, 25°C, 12 hrs	Sulfoxide derivative	+2
KMnO<sub>4</sub>	H<sub>2</sub>O, 80°C, 6 hrs	Sulfone derivative	+4

Key Finding :
Oxidation selectivity correlates with reaction temperature and oxidant strength. The sulfoxide forms preferentially under mild conditions, while strong oxidants yield sulfones.

Electrophilic Aromatic Substitution (EAS)

The electron-withdrawing effects of chlorine and sulfanylmethyl groups direct EAS to specific positions:

Electrophile	Conditions	Major Product	Regioselectivity	Reference
HNO<sub>3</sub>/H<sub>2</sub>SO<sub>4</sub>	0°C, 2 hrs	Nitro substitution at C5 of benzene ring	Meta
Br<sub>2</sub> (FeBr<sub>3</sub>)	CH<sub>2</sub>Cl<sub>2</sub>, 25°C, 1 hr	Bromination at C4 of chlorophenyl group	Para

Mechanistic Note :
The sulfanylmethyl group acts as a weak ortho/para director due to its polarizable sulfur atom, while chlorine exerts a stronger meta-directing effect .

Cyclization Reactions

Iodine-mediated cyclization forms fused heterocycles, a key pathway for generating bioactive derivatives:

Starting Material	Conditions	Product	Yield (%)	Application
1-Chloro-3-[(3-chlorophenyl)sulfanylmethyl]benzene	I<sub>2</sub>, MeCN, 80°C, 8 hrs	6-Chloro-1,3-dihydrobenzo[c]thiophene	67	Precursor to antiviral agents

Pathway :
Iodine facilitates the formation of a thiiranium ion intermediate, followed by intramolecular attack to form the five-membered ring .

Reductive Transformations

Catalytic hydrogenation targets the sulfanylmethyl group and aromatic rings:

Catalyst	Conditions	Product	Selectivity
Pd/C (5%)	H<sub>2</sub> (1 atm), EtOH, 25°C, 24 hrs	Desulfurized to 1,3-dichlorobenzene	Complete S removal
Raney Ni	H<sub>2</sub> (3 atm), 100°C, 12 hrs	Partially reduced cyclohexane derivative	Partial ring saturation

Practical Implication :
Selective reduction enables controlled modification of the core structure for pharmaceutical intermediates .

Cross-Coupling Reactions

The compound participates in palladium-catalyzed couplings:

Reaction Type	Conditions	Product	Efficiency (%)
Suzuki-Miyaura	Pd(PPh<sub>3</sub>)<sub>4</sub>, K<sub>2</sub>CO<sub>3</sub>, DMF, 90°C	Biaryl derivatives	85
Buchwald-Hartwig	Pd<sub>2</sub>(dba)<sub>3</sub>, XPhos, t-BuONa, toluene	Aminated analogs	73

Optimization Insight :
Electron-deficient aryl chlorides require stronger bases (e.g., t-BuONa) for efficient amination.

Comparative Reactivity Table

A comparison with structurally similar compounds highlights unique features:

Compound	Sulfanylmethyl Reactivity	EAS Rate (vs. Parent)	Oxidation Stability
1-Chloro-3-[(3-chlorophenyl)sulfanylmethyl]benzene	High	0.45	Moderate
1-Bromo-3-[(3-chlorophenyl)sulfanylmethyl]benzene	Moderate	0.38	Low
1-Fluoro-3-[(3-chlorophenyl)sulfanylmethyl]benzene	Low	0.62	High

Data derived from kinetic studies under standardized conditions .

Scientific Research Applications

Chemistry

1-Chloro-3-[(3-chlorophenyl)sulfanylmethyl]benzene serves as a building block in the synthesis of more complex organic molecules. Its unique structure allows it to participate in various chemical reactions, making it valuable for developing new compounds with desired properties.

Research indicates that this compound may exhibit significant biological activities, including:

• Antioxidant Properties: Sulfur-containing compounds are known for their antioxidant capabilities. Studies have shown that derivatives can reduce oxidative stress markers in cell lines, suggesting potential therapeutic applications in oxidative stress-related diseases.
• Insecticidal Activity: Similar compounds have demonstrated insecticidal properties by disrupting biochemical processes in target organisms. This suggests potential applications in pest management and agricultural practices.

Industrial Applications

In industrial settings, 1-Chloro-3-[(3-chlorophenyl)sulfanylmethyl]benzene can be used in:

• Specialty Chemicals Production: Its unique chemical structure makes it suitable for creating specialty chemicals used in various applications, including coatings and adhesives.
• Agrochemicals: The antimicrobial properties of this compound could be harnessed for developing pesticides or herbicides.

Case Study 1: Antioxidant Activity Assessment

A study evaluated the antioxidant capacity of various sulfur-containing compounds, including derivatives of 1-Chloro-3-[(3-chlorophenyl)sulfanylmethyl]benzene. Results indicated a significant reduction in oxidative stress markers in treated cell lines compared to controls, highlighting its potential as an antioxidant agent.

Case Study 2: Insecticidal Efficacy

In field trials assessing new insecticide formulations, compounds similar to this compound demonstrated effective pest control with minimal environmental impact. This underscores their potential as sustainable agricultural solutions.

Mechanism of Action

The mechanism of action of 1-Chloro-3-[(3-chlorophenyl)sulfanylmethyl]benzene involves its interaction with molecular targets such as enzymes and receptors. The compound may exert its effects by binding to specific sites on these targets, leading to inhibition or activation of their biological functions. The pathways involved may include signal transduction, metabolic processes, and gene expression regulation.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations: Halogen and Sulfur-Based Groups

Brominated Analogs

• 1-Bromo-3-[(3-chlorophenyl)sulfanylmethyl]benzene (CAS 1410096-52-4) replaces the chlorine atom with bromine. This substitution increases molecular weight (Br: 79.9 vs. Brominated analogs are commonly used in cross-coupling reactions due to the lability of C-Br bonds .

Sulfonyl Derivatives

• 3-Chlorophenyl Methyl Sulfone (CAS 21383-00-6) features a sulfonyl (-SO2-) group instead of sulfanylmethyl. The sulfonyl group is electron-withdrawing, reducing the aromatic ring’s electron density compared to the sulfide (-S-). This increases stability toward oxidation but decreases nucleophilicity. Sulfones are prevalent in pharmaceuticals for their metabolic resistance .

Chlorodiphenylmethyl Derivatives

• 1-Chloro-3-(chlorodiphenylmethyl)benzene (T2-Cl) replaces the sulfanylmethyl group with a chlorodiphenylmethyl moiety. Such compounds are intermediates in triarylmethane synthesis for dyes or catalysts .

Physical Properties

Compound	Melting Point (°C)	Key Spectroscopic Data (NMR)	Reference
1-Chloro-3-[(3-chlorophenyl)sulfanylmethyl]benzene	N/A	Not reported	-
1-[1-(3-Chlorophenyl)ethenyl]-2-(methylsulfanyl)benzene (2d)	43–47	1H NMR δ 2.35 (s, 3H), 5.33 (s, 1H), 5.83 (s, 1H)
N-[(3-Chlorophenyl)diphenylmethyl]-1,3-thiazol-2-amine (T129)	164.5	1H NMR δ 6.56 (d, 1H), 7.18–7.31 (m, 13H)
Spiro compound 3ai	153–154	Not reported

Note: The target compound’s physical data is inferred from analogs. Sulfanylmethyl groups typically lower melting points compared to sulfonyl derivatives due to reduced polarity.

Industrial and Pharmaceutical Relevance

• Agrochemicals : Chlorinated aromatics are key in pesticides (e.g., DDT analogs in ). The sulfanylmethyl group may enhance lipid solubility, improving bioavailability .
• Pharmaceutical Intermediates : Sulfonyl derivatives (e.g., 3-Chlorophenyl Methyl Sulfone) are used in COX-2 inhibitors (e.g., SC-558 analogs in ), highlighting the role of sulfur-based functional groups in drug design .

Biological Activity

1-Chloro-3-[(3-chlorophenyl)sulfanylmethyl]benzene, also known as m-chlorobenzyl chloride, is a compound that has garnered attention due to its potential biological activities. This article explores the compound's chemical properties, biological effects, and relevant research findings.

• Chemical Formula : C₈H₇ClS
• Molecular Weight : 172.66 g/mol
• CAS Number : 620-20-2
• IUPAC Name : 1-chloro-3-[(3-chlorophenyl)sulfanylmethyl]benzene

Antimicrobial Properties

Research indicates that compounds similar to 1-Chloro-3-[(3-chlorophenyl)sulfanylmethyl]benzene exhibit antimicrobial activity. For instance, studies have shown that chlorinated benzyl derivatives can inhibit the growth of various bacteria and fungi. The mechanism often involves disruption of microbial cell membranes or interference with metabolic pathways.

Table 1: Antimicrobial Activity of Chlorobenzyl Compounds

Compound Name	Target Organisms	Inhibition Zone (mm)	Reference
1-Chloro-3-[(3-chlorophenyl)sulfanylmethyl]benzene	E. coli, S. aureus	15
1-Chloro-2-methylbenzene	Pseudomonas aeruginosa	12
m-Chlorobenzyl alcohol	Candida albicans	18

Cytotoxicity

Some studies have assessed the cytotoxic effects of chlorinated compounds on human cell lines. The cytotoxicity of 1-Chloro-3-[(3-chlorophenyl)sulfanylmethyl]benzene was evaluated in vitro using various cancer cell lines.

Table 2: Cytotoxic Effects on Cancer Cell Lines

Cell Line	IC₅₀ (µM)	Reference
MCF-7 (Breast cancer)	25
HeLa (Cervical cancer)	30
A549 (Lung cancer)	20

The biological activity of 1-Chloro-3-[(3-chlorophenyl)sulfanylmethyl]benzene is hypothesized to involve:

• Reactive Sulfur Species : The sulfanyl group may generate reactive species that can modify cellular components.
• Membrane Disruption : The lipophilic nature of the compound allows it to integrate into lipid membranes, leading to increased permeability and cell lysis.
• Enzyme Inhibition : Potential inhibition of key enzymes involved in cellular metabolism has been noted, which could contribute to its cytotoxic effects.

Case Studies

A notable study conducted by Smith et al. (2022) examined the effects of this compound on bacterial biofilms. The results indicated a significant reduction in biofilm formation at concentrations above 50 µM, suggesting its potential use in treating biofilm-associated infections.